Cas no 31330-51-5 (Ethyl 2-Cyano-3-(2-thienyl)acrylate)

Ethyl 2-Cyano-3-(2-thienyl)acrylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of heterocyclic compounds and functionalized acrylate derivatives. The presence of both cyano and thienyl groups enhances its reactivity, making it useful in cyclization and conjugation reactions. This compound exhibits good stability under standard conditions and offers a balance of electron-withdrawing and electron-donating properties, facilitating diverse chemical transformations. Its structural features make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functional group manipulation is required. The ester moiety further improves solubility in common organic solvents, simplifying handling in synthetic workflows.
Ethyl 2-Cyano-3-(2-thienyl)acrylate structure
31330-51-5 structure
Product Name:Ethyl 2-Cyano-3-(2-thienyl)acrylate
CAS No:31330-51-5
MF:C10H9NO2S
MW:207.248961210251
MDL:MFCD00039684
CID:306405
PubChem ID:696310
Update Time:2025-10-28

Ethyl 2-Cyano-3-(2-thienyl)acrylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-3-(thiophen-2-yl)acrylate
    • 2-Propenoic acid,2-cyano-3-(2-thienyl)-, ethyl ester
    • Ethyl 2-cyano-3-(2-thienyl)acrylate
    • Ethyl 2-cyano-3-thien-2-ylacrylate
    • (E)-ethyl 2-cyano-3-(thiophen-2-yl)acrylate
    • 2-Cyano-3-(2-thienyl)acrylic acid ethyl ester
    • 2-Cyano-3-(2-thienyl)propenoic acid ethyl ester
    • 2-Thienylidene ethyl-cyanoacetate
    • ethyl (E)-2-cyano-3-(2-thienyl)-2-propenoate
    • ethyl (E)-2-cyano-3-(thienyl)-2-propenoate
    • ethyl 2-thiophenylidenecyanoacetate
    • RARECHEM AK ML 0028
    • BRN 0163675
    • ethyl (2E)-2-cyano-3-(2-thienyl)-2-propenoate
    • ethyl (2E)-2-cyano-3-(thiophen-2-yl)prop-2-enoate
    • A875952
    • SCHEMBL10672847
    • J-502018
    • 62309-97-1
    • 2-Propenoic acid, 2-cyano-3-(2-thienyl)-, ethyl ester
    • Ethyl (E)-2-cyano-3-(thiophen-2-yl)acrylate
    • 31330-51-5
    • ethyl (E)-2-cyano-3-thiophen-2-ylprop-2-enoate
    • DTXSID101253683
    • 2Y-0943
    • 2-Thiopheneacrylic acid, alpha-cyano-, ethyl ester
    • alpha-Cyano-2-thiopheneacrylic acid ethyl ester
    • NSC 52714
    • AKOS003227898
    • RULXBTAXOUSEDI-SOFGYWHQSA-N
    • STL070037
    • ethyl (e)-2-cyano-3-(thiophene-2-yl)acrylate
    • Ethyl 2-Cyano-3-(2-thienyl)acrylate
    • MDL： MFCD00039684
    • Inchi： 1S/C10H9NO2S/c1-2-13-10(12)8(7-11)6-9-4-3-5-14-9/h3-6H,2H2,1H3/b8-6+
    • InChI Key： RULXBTAXOUSEDI-SOFGYWHQSA-N
    • SMILES： S1C=CC=C1/C=C(\C#N)/C(=O)OCC

Computed Properties

  • Exact Mass: 207.03500
  • Monoisotopic Mass: 207.035399
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.247
  • Melting Point: 79-82°C
  • Boiling Point: 340.8°Cat760mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.588
  • PSA: 78.33000
  • LogP: 2.21818

Ethyl 2-Cyano-3-(2-thienyl)acrylate Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Ethyl 2-Cyano-3-(2-thienyl)acrylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-Cyano-3-(2-thienyl)acrylate Pricemore >>

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